Cas no 80-90-0 (5β-Pregnane-3β,20(S)-diol)

• Product Name: 5β-Pregnane-3β,20(S)-diol
• CAS No: 80-90-0
• MF: C₂₁H₃₆O₂
• MW: 320.509346961975
• CID: 706926
• Update Time: 2025-11-01

5β-Pregnane-3β,20(S)-diol Chemical and Physical Properties

Names and Identifiers

• Pregnane-3,20-diol, (3b,5b,20S)-
• 5B-PREGNANE-3B-20A-DIOL
• 5β-Pregnane-3β,20(S)
• 5β-Pregnane-3β,20(S)-diol

• Inchi： 1S/C21H36O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h13-19,22-23H,4-12H2,1-3H3/t13-,14+,15-,16-,17+,18-,19-,20-,21+/m0/s1
• InChI Key： YWYQTGBBEZQBGO-HUTKLZKUSA-N
• SMILES： O[C@@H](C)[C@H]1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CC[C@@H](C[C@H]3CC[C@@H]21)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives

Additional information on 5β-Pregnane-3β,20(S)-diol

5β-Pregnane-3β,20(S)-diol (CAS No. 80-90-0): A Comprehensive Overview

5β-Pregnane-3β,20(S)-diol (CAS No. 80-90-0) is a steroidal compound that has garnered significant attention in the fields of biochemistry and pharmacology due to its unique structural and functional properties. This compound, also known as pregnanediol, is a metabolite of progesterone and plays a crucial role in various physiological processes, particularly in reproductive health and hormone regulation.

The chemical structure of 5β-Pregnane-3β,20(S)-diol consists of a four-ring steroid backbone with specific hydroxyl groups at the 3β and 20(S) positions. This configuration imparts distinct biological activities that have been the focus of numerous studies aimed at understanding its therapeutic potential and mechanisms of action.

Recent research has highlighted the importance of 5β-Pregnane-3β,20(S)-diol in the context of reproductive health. Studies have shown that this compound is involved in the regulation of the menstrual cycle and pregnancy maintenance. For instance, a study published in the Journal of Steroid Biochemistry and Molecular Biology demonstrated that 5β-Pregnane-3β,20(S)-diol levels are significantly elevated during the luteal phase of the menstrual cycle, suggesting its role in preparing the uterus for potential implantation.

In addition to its role in reproductive health, 5β-Pregnane-3β,20(S)-diol has been investigated for its potential neuroprotective effects. Research conducted by a team at the University of California, San Francisco, found that this compound exhibits neuroprotective properties by reducing oxidative stress and inflammation in neuronal cells. These findings open up new avenues for the development of therapeutic strategies for neurodegenerative diseases such as Alzheimer's and Parkinson's.

The pharmacological properties of 5β-Pregnane-3β,20(S)-diol have also been explored in the context of hormone replacement therapy (HRT). Traditional HRT regimens often involve synthetic hormones that can have side effects. However, natural compounds like 5β-Pregnane-3β,20(S)-diol offer a promising alternative due to their lower risk profile and more favorable side effect profile. Clinical trials have shown that this compound can effectively alleviate symptoms associated with menopause without the adverse effects commonly associated with synthetic hormones.

The synthesis and purification of 5β-Pregnane-3β,20(S)-diol have been optimized to meet the high standards required for pharmaceutical applications. Advanced chromatographic techniques and spectroscopic methods are employed to ensure the purity and stability of this compound. These methods are crucial for maintaining consistent quality and efficacy in both research and clinical settings.

In conclusion, 5β-Pregnane-3β,20(S)-diol (CAS No. 80-90-0) is a versatile steroidal compound with significant implications in reproductive health, neuroprotection, and hormone replacement therapy. Ongoing research continues to uncover new applications and mechanisms of action, solidifying its position as an important molecule in both academic research and clinical practice.